![molecular formula C15H20Cl2N2O2 B5108548 2-(2,5-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide](/img/structure/B5108548.png)
2-(2,5-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide
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Overview
Description
2-(2,5-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide, also known as DPCPX, is a selective antagonist of adenosine A1 receptors. Adenosine A1 receptors are widely distributed in the brain and have been linked to various physiological processes, including sleep regulation, pain perception, and cardiovascular function. DPCPX has been extensively studied in scientific research for its potential therapeutic applications.
Mechanism of Action
2-(2,5-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide acts as a selective antagonist of adenosine A1 receptors. Adenosine A1 receptors are G protein-coupled receptors that are widely distributed in the brain and have been linked to various physiological processes, including sleep regulation, pain perception, and cardiovascular function. By blocking the activity of adenosine A1 receptors, this compound can modulate these physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal models of stroke and traumatic brain injury, this compound has been shown to have neuroprotective effects, reducing the extent of brain damage and improving functional outcomes. This compound has also been shown to have analgesic effects in animal models of pain, reducing pain perception. In addition, this compound has been shown to have cardioprotective effects, reducing the extent of myocardial infarction in animal models of ischemia-reperfusion injury.
Advantages and Limitations for Lab Experiments
2-(2,5-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide has several advantages for lab experiments. It is a selective antagonist of adenosine A1 receptors, which allows for the specific modulation of these receptors without affecting other receptors or physiological processes. This specificity makes this compound a useful tool for studying the role of adenosine A1 receptors in various physiological processes. However, this compound also has some limitations for lab experiments. It has a relatively short half-life, which can make it difficult to maintain consistent levels of this compound in the body. In addition, this compound has poor solubility in water, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 2-(2,5-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide. One area of research is the development of more potent and selective adenosine A1 receptor antagonists. This could lead to the development of more effective therapies for conditions such as stroke, traumatic brain injury, and pain. Another area of research is the identification of new physiological processes that are regulated by adenosine A1 receptors. This could lead to the development of new therapies for a wide range of conditions. Finally, there is a need for further research on the pharmacokinetics and pharmacodynamics of this compound, which could help to optimize its use in experimental settings.
Synthesis Methods
2-(2,5-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide can be synthesized using a multi-step process. The first step involves the reaction of 2,5-dichlorophenol with sodium hydroxide to form the corresponding sodium salt. The sodium salt is then reacted with 1-methyl-4-piperidone to form the intermediate product. The final step involves the reaction of the intermediate product with propanoyl chloride to form this compound.
Scientific Research Applications
2-(2,5-dichlorophenoxy)-N-(1-methyl-4-piperidinyl)propanamide has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. This compound has also been studied for its potential use in the treatment of pain, as adenosine A1 receptors have been implicated in pain perception. In addition, this compound has been studied for its potential use in the treatment of cardiovascular diseases, as adenosine A1 receptors have been linked to cardiovascular function.
Properties
IUPAC Name |
2-(2,5-dichlorophenoxy)-N-(1-methylpiperidin-4-yl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20Cl2N2O2/c1-10(21-14-9-11(16)3-4-13(14)17)15(20)18-12-5-7-19(2)8-6-12/h3-4,9-10,12H,5-8H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYHSSVIZIGMGGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1CCN(CC1)C)OC2=C(C=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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